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Compound of Interest

Compound Name:
4-Chloro-2-ethynyl-1-

methoxybenzene

CAS No.: 95186-47-3

Cat. No.: B1602915

Get Quote

4-Chloro-2-ethynyl-1-methoxybenzene is a highly functionalized aromatic compound that

serves as a valuable building block in synthetic chemistry. Its structure incorporates three key

moieties: a chloro group, a methoxy group, and an ethynyl (acetylene) group. This trifunctional

nature makes it a versatile intermediate for constructing complex molecular architectures,

particularly in the fields of medicinal chemistry and materials science. The chlorinated benzene

core is a common feature in numerous FDA-approved drugs, highlighting the importance of

such scaffolds.[1] The strategic placement of the reactive ethynyl group ortho to the methoxy

group and meta to the chloro group allows for regioselective transformations, making it a

sought-after precursor for targeted synthesis.

This guide provides a comprehensive overview of the logical synthesis, purification, and

characterization of 4-Chloro-2-ethynyl-1-methoxybenzene. Rather than detailing a historical

"discovery," we will focus on the field-proven, rational synthetic approach that a researcher

would employ today: the Sonogashira cross-coupling reaction. We will delve into the

mechanistic underpinnings of this choice, provide a detailed experimental protocol, and discuss

the significance of the molecule's structural components.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1602915#bc-rfq
https://www.benchchem.com/product/b1602915/docs?utm_src=pdf-body#introduction-a-trifunctional-scaffold-for-modern-chemistry
https://www.rsc.org/suppdata/c7/ob/c7ob03076b/c7ob03076b1.pdf
https://www.benchchem.com/product/b1602915/docs?utm_src=pdf-body#introduction-a-trifunctional-scaffold-for-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Spectroscopic Profile
A thorough understanding of a molecule's properties is foundational to its application. The key

identifiers and computed properties for 4-Chloro-2-ethynyl-1-methoxybenzene are

summarized below.

Property Value Source

IUPAC Name
4-chloro-2-ethynyl-1-

methoxybenzene
PubChem[2]

CAS Number 95186-47-3 PubChem[2]

Molecular Formula C₉H₇ClO PubChem[2]

Molecular Weight 166.60 g/mol PubChem[2]

SMILES COC1=C(C=C(C=C1)Cl)C#C PubChem[2]

Hazard Statements H302, H315, H319, H335 PubChem[2]

Core Synthesis Strategy: A Retrosynthetic Analysis
The most logical and robust method for forming the C(sp²)-C(sp) bond in the target molecule is

the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction

provides a direct and efficient route to connect an aryl halide with a terminal alkyne.[3]

Our retrosynthetic analysis, therefore, disconnects the bond between the benzene ring and the

alkyne. This leads to two key precursors: a halogenated anisole derivative and an acetylene

source. For optimal reactivity and selectivity, 2-Bromo-4-chloro-1-methoxybenzene is an ideal

aryl halide precursor.[4][5] The carbon-bromine bond is significantly more reactive in palladium-

catalyzed cross-coupling than the carbon-chlorine bond, ensuring the reaction occurs

selectively at the desired position.[3] For the acetylene component, (Trimethylsilyl)acetylene

(TMSA) is an excellent choice as it is a stable, liquid-phase reagent that prevents unwanted

side reactions and can be easily deprotected.[3][6]
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Caption: Retrosynthetic analysis of the target molecule.

The Sonogashira Catalytic Cycle: Mechanistic
Rationale
The Sonogashira reaction's reliability stems from a well-understood, dual-catalyst mechanism.

A Pd(0) species initiates the primary cycle by undergoing oxidative addition into the aryl-

bromide bond. Simultaneously, a copper(I) co-catalyst reacts with the terminal alkyne to form a

copper(I) acetylide. This acetylide then undergoes transmetalation with the Pd(II)-aryl complex.

The final step is reductive elimination, which forms the desired C-C bond and regenerates the

active Pd(0) catalyst. The amine base is crucial for neutralizing the HBr byproduct and

facilitating the formation of the copper acetylide.
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Caption: The dual catalytic cycle of the Sonogashira reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1602915/docs?utm_src=pdf-body-img#introduction-a-trifunctional-scaffold-for-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol
This protocol describes a two-step synthesis: (1) Sonogashira coupling to form the silyl-

protected intermediate, and (2) subsequent desilylation to yield the final product.

Part 1: Sonogashira Coupling of 2-Bromo-4-chloro-1-methoxybenzene with

(Trimethylsilyl)acetylene

Reagents & Materials:

2-Bromo-4-chloro-1-methoxybenzene (1.0 eq)

(Trimethylsilyl)acetylene (1.2 eq)

Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 eq)

Copper(I) iodide [CuI] (0.04 eq)

Triethylamine (Et₃N), anhydrous (3.0 eq)

Toluene, anhydrous

Schlenk flask, magnetic stirrer, condenser, argon/nitrogen source

Procedure:

System Preparation: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen),

add 2-Bromo-4-chloro-1-methoxybenzene, PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

Solvent Addition: Add anhydrous toluene via cannula, followed by anhydrous triethylamine.

Stir the mixture for 10 minutes to ensure dissolution and catalyst activation.

Alkyne Addition: Slowly add (Trimethylsilyl)acetylene via syringe.

Reaction: Heat the reaction mixture to 70 °C and stir vigorously. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or GC-MS until the starting aryl bromide is

consumed (typically 4-6 hours).
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Workup: Cool the mixture to room temperature. Filter it through a pad of Celite to remove

catalyst residues, washing the pad with ethyl acetate. Concentrate the filtrate under

reduced pressure to obtain the crude silyl-protected product.

Part 2: Deprotection of the Trimethylsilyl (TMS) Group

Reagents & Materials:

Crude 1-chloro-2-methoxy-4-((trimethylsilyl)ethynyl)benzene (from Part 1)

Tetrabutylammonium fluoride (TBAF), 1M solution in THF (1.5 eq)

Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate, brine, anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolution: Dissolve the crude product from Part 1 in THF in a round-bottom flask.

Deprotection: Cool the solution to 0 °C in an ice bath. Add the TBAF solution dropwise.

Stir at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an

additional 1-2 hours. Monitor by TLC for the disappearance of the silylated intermediate.

Quenching & Extraction: Quench the reaction by adding saturated aqueous NH₄Cl.

Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous

MgSO₄, filter, and concentrate under reduced pressure to yield the crude final product.

Purification and Characterization Workflow
The crude product requires purification to remove byproducts and residual reagents. This is

typically achieved by flash column chromatography on silica gel.
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Caption: Post-synthesis purification and analysis workflow.

Predicted Spectroscopic Data:

While a definitive published spectrum for this specific molecule is not readily available, its ¹H

and ¹³C NMR, IR, and MS data can be reliably predicted based on its structure and data from

analogous compounds.[1][7][8][9]
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Analysis Predicted Signal Rationale

¹H NMR ~7.4 ppm (d, 1H)
Aromatic proton ortho to the

ethynyl group.

~7.2 ppm (dd, 1H)
Aromatic proton between

chloro and ethynyl groups.

~6.9 ppm (d, 1H)
Aromatic proton ortho to the

methoxy group.

~3.9 ppm (s, 3H) Methoxy (-OCH₃) protons.

~3.4 ppm (s, 1H)
Terminal alkyne (-C≡C-H)

proton.

¹³C NMR ~158 ppm
Aromatic carbon attached to

the methoxy group.

~134, 130, 115 ppm Aromatic carbons (CH).

~128, 118 ppm
Quaternary aromatic carbons

(C-Cl, C-C≡CH).

~83 ppm Alkyne carbon (-C≡CH).

~80 ppm Alkyne carbon (-C≡CH).

~56 ppm Methoxy carbon (-OCH₃).

IR (cm⁻¹) ~3300 (sharp, strong) Terminal alkyne C-H stretch.

~2110 (sharp, medium) Alkyne C≡C stretch.

~1600, 1480 Aromatic C=C stretches.

~1250 Aryl-O (ether) stretch.

Mass Spec [M]⁺ at m/z 166
Molecular ion peak for

C₉H₇³⁵ClO.

[M+2]⁺ at m/z 168
Isotope peak for ³⁷Cl (approx.

1/3 intensity of M⁺).
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The Role of Key Structural Moieties in Medicinal
Chemistry
The true value of 4-Chloro-2-ethynyl-1-methoxybenzene lies in the strategic combination of

its functional groups, each of which plays a significant role in drug design.

The Chloro Group: Halogenation, particularly chlorination, is a cornerstone of medicinal

chemistry. The chloro group can modulate a molecule's lipophilicity, metabolic stability, and

binding affinity. It can participate in halogen bonding, a specific non-covalent interaction with

protein backbones, which can significantly enhance ligand potency.

The Methoxy Group: The methoxy group is a hydrogen bond acceptor and can influence

conformation and solubility. Its presence can block a potential site of metabolism (e.g.,

preventing phenol formation), thereby increasing the drug's half-life.

The Ethynyl Group: The terminal alkyne is a uniquely versatile functional group. It is

relatively small and linear, allowing it to probe narrow channels in protein binding pockets. It

is also a key handle for further synthetic elaboration via reactions like the "click" chemistry

(azide-alkyne cycloaddition) to form triazoles, or further Sonogashira couplings to build more

complex conjugated systems.[10] Substituted polyacetylenes are also being explored for

their potential as novel electronic and optical materials.[2][11]

Conclusion and Future Outlook
4-Chloro-2-ethynyl-1-methoxybenzene is a prime example of a molecular scaffold designed

for purpose. While it may not have a singular moment of "discovery," its existence is a logical

consequence of the advancement of powerful synthetic methodologies like the Sonogashira

coupling. This guide has outlined a robust and reliable pathway for its synthesis and

characterization, grounded in established chemical principles. As a versatile building block, it

provides researchers in drug discovery and materials science with a valuable tool to construct

novel molecules with tailored properties, ensuring its continued relevance in the advancement

of chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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